Cas no 1261891-28-4 (4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261891-28-4
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD18320230
• CID: 2761610
• PubChem ID: 53226143
• Update Time: 2025-06-13

4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261891-28-4
• DTXSID60689875
• MFCD18320230
• Z3244913362
• 3'-Carbamoyl-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-AMINOCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid, 95%
• 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18320230
• Inchi： 1S/C15H13NO4/c1-20-13-8-10(5-6-12(13)15(18)19)9-3-2-4-11(7-9)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key： RZYJFNRWMDNXED-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.6Ų

Additional information on 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261891-28-4)

4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261891-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is widely explored for its potential applications in drug development and medicinal chemistry. The presence of both aminocarbonyl and methoxy functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid has increased due to its relevance in targeting specific biological pathways. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are crucial in treating diseases like cancer and inflammatory disorders. The compound's CAS No. 1261891-28-4 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

One of the key reasons for the growing interest in this compound is its potential to modulate enzyme activity. For instance, it has been studied in the context of kinase inhibition, a hot topic in precision medicine. Users often search for terms like "4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid uses" or "CAS 1261891-28-4 applications," highlighting its relevance in both academic and industrial settings.

The synthesis of 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid involves multi-step organic reactions, often starting from readily available precursors. Its methoxybenzoic acid core is particularly noteworthy, as it contributes to the compound's stability and bioavailability. This aspect is critical for researchers designing drug-like molecules with improved pharmacokinetic properties.

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In conclusion, 4-(3-Aminocarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261891-28-4) represents a critical tool in modern drug discovery. Its unique chemical properties and versatility make it a subject of ongoing research, particularly in the development of targeted therapies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in medicinal chemistry.